Cas no 1822533-03-8 (3-(1-[(TERT-BUTOXY)CARBONYL]-5-(METHOXYCARBONYL)PYRROLIDIN-3-YL)PROPANOIC+)

• Product Name: 3-(1-[(TERT-BUTOXY)CARBONYL]-5-(METHOXYCARBONYL)PYRROLIDIN-3-YL)PROPANOIC+
• CAS No: 1822533-03-8
• CID: 4621191
• PubChem ID: 137698915
• Update Time: 2025-07-09

3-(1-[(TERT-BUTOXY)CARBONYL]-5-(METHOXYCARBONYL)PYRROLIDIN-3-YL)PROPANOIC+ Chemical and Physical Properties

Names and Identifiers

• 3-(1-[(TERT-BUTOXY)CARBONYL]-5-(METHOXYCARBONYL)PYRROLIDIN-3-YL)PROPANOIC+

Additional information on 3-(1-[(TERT-BUTOXY)CARBONYL]-5-(METHOXYCARBONYL)PYRROLIDIN-3-YL)PROPANOIC+

Research Brief on 3-(1-[(TERT-BUTOXY)CARBONYL]-5-(METHOXYCARBONYL)PYRROLIDIN-3-YL)PROPANOIC+ and Related Compound 1822533-03-8

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrrolidine-based compounds, particularly 3-(1-[(TERT-BUTOXY)CARBONYL]-5-(METHOXYCARBONYL)PYRROLIDIN-3-YL)PROPANOIC+ (hereafter referred to as Compound A) and its related compound with CAS number 1822533-03-8. These molecules have garnered attention due to their potential applications in drug discovery, particularly as intermediates in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

Compound A, characterized by its unique pyrrolidine scaffold, has been investigated for its role in modulating enzyme activity and protein-protein interactions. Recent studies have demonstrated its utility as a versatile building block in the synthesis of inhibitors for key enzymes such as proteases and kinases. The tert-butoxycarbonyl (Boc) and methoxycarbonyl groups in Compound A provide stability and reactivity, making it an attractive candidate for further chemical modifications.

The compound with CAS number 1822533-03-8, structurally related to Compound A, has been the focus of several recent publications. Preliminary data suggest that this compound exhibits promising pharmacokinetic properties, including improved bioavailability and metabolic stability. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and interaction with biological targets.

One notable study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of derivatives based on Compound A and 1822533-03-8. The research team utilized a combination of computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity for target proteins. Their findings revealed that subtle modifications to the pyrrolidine ring could significantly alter the compound's biological activity, underscoring the importance of structural optimization in drug design.

In another study, researchers investigated the potential of these compounds as modulators of the ubiquitin-proteasome system, a critical pathway in cellular protein degradation. The results indicated that Compound A and its analogs could selectively inhibit specific components of this system, offering a novel approach to treating diseases characterized by protein misfolding and aggregation, such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the development of these compounds as therapeutic agents. Issues such as off-target effects, potential toxicity, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on improving the selectivity and potency of these molecules through rational design and structure-activity relationship (SAR) studies.

In conclusion, the latest research on Compound A and 1822533-03-8 highlights their potential as valuable tools in chemical biology and drug discovery. Their unique structural features and demonstrated biological activities make them promising candidates for further investigation. Continued exploration of these compounds and their derivatives may lead to the development of novel therapeutics for a range of diseases, contributing to advancements in the field of medicinal chemistry.